6-(2-Cyclopropyl-ethoxy)-pyridin-3-ol

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 6-(2-cyclopropylethoxy)pyridin-3-ol
• InChI: InChI=1S/C10H13NO2/c12-9-3-4-10(11-7-9)13-6-5-8-1-2-8/h3-4,7-8,12H,1-2,5-6H2
• InChI Key: LBRDFNRYLUKYJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CCOC2=NC=C(C=C2)O

Description

6-(2-Cyclopropyl-ethoxy)-pyridin-3-ol is a pyridine derivative featuring a hydroxyl group at the 3-position and a 2-cyclopropyl-ethoxy substituent at the 6-position. The ethoxy chain terminated with a cyclopropyl group introduces unique steric and electronic properties, distinguishing it from simpler alkyl or aryl-substituted pyridinols.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The 6-position substituent significantly influences solubility, lipophilicity, and metabolic stability. Key comparisons include:

Compound Name	Substituent at 6-Position	Molecular Formula	Key Properties	References
6-(2-Cyclopropyl-ethoxy)-pyridin-3-ol	2-Cyclopropyl-ethoxy	C₁₀H₁₃NO₂	Moderate lipophilicity (cyclopropyl enhances stability)	N/A*
6-(Cyclopropylmethoxy)pyridin-3-ol	Cyclopropylmethoxy	C₉H₁₁NO₂	Higher rigidity (shorter chain); purity ≥95%
6-(Hydroxymethyl)pyridin-3-ol	Hydroxymethyl	C₆H₇NO₂	High polarity (enhanced H-bonding capacity)
6-Ethylpyridin-3-ol	Ethyl	C₇H₉NO	Increased lipophilicity; favorable biochemical activity
2-Chloro-6-iodo-5-methylpyridin-3-ol	Chloro, iodo, methyl	C₆H₅ClINO	Electron-withdrawing halogens; potential toxicity

*Note: Data for 6-(2-Cyclopropyl-ethoxy)-pyridin-3-ol inferred from analogues.

Key Observations:

• Polarity : The hydroxymethyl substituent in increases water solubility but may reduce membrane permeability, whereas the cyclopropyl-ethoxy group balances lipophilicity and metabolic stability.
• Electronic Effects : Halogenated derivatives (e.g., 2-chloro-6-iodo-5-methylpyridin-3-ol ) exhibit electron-withdrawing effects, altering the pyridine ring’s reactivity and biological target interactions.